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Compound of Interest

Compound Name: D-Glutamic acid-13C5,15N

Cat. No.: B13857148

An In-depth Technical Guide to D-Glutamic acid-
13C5,15N

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
applications of D-Glutamic acid-13C5,15N, an isotopically labeled amino acid crucial for
detailed metabolic and structural research. By replacing the naturally abundant isotopes with
heavy isotopes (five 13C atoms and one >N atom), this compound allows for precise tracking
and quantification in complex biological systems using mass spectrometry (MS) and nuclear
magnetic resonance (NMR) spectroscopy.

Chemical Structure and Properties

D-Glutamic acid-13C5,15N is the D-enantiomer of glutamic acid where all five carbon atoms
are replaced with the carbon-13 isotope and the nitrogen atom is replaced with the nitrogen-15
isotope. This stable, non-radioactive labeling provides a distinct mass shift, making it an ideal
tracer for metabolic flux analysis and a reliable internal standard for quantitative studies.

The structure is as follows:

(Where all C atoms are 13C and the N atom is °N)
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Quantitative Data Summary

The following table summarizes the key chemical and physical properties of D-Glutamic acid-

13C5,15N.
Property Value Source | Note
(2R)-2-
IUPAC Name (*>N)aminopentanedioic- PubChem[1]

1,2,3,4,5-13Cs acid

Molecular Formula 13CsHo1>NOa4 Santa Cruz Biotechnology|[2]
] Calculated based on isotopic
Molecular Weight 153.09 g/mol )
enrichment.[3]
Exact Mass 153.06696684 Da PubChem
6893-26-1 (Unlabeled D- ) )
CAS Number Sigma-Aldrich[4]

Glutamic acid)

Isotopic Enrichment

=98 atom % 13C; =98 atom %
15N

Inferred from typical
specifications for the L-

enantiomer.[5]

Chemical Purity

295-99%

Inferred from typical
specifications for the L-
enantiomer and unlabeled D-

enantiomer.[3][4]

Appearance White to off-white solid/powder  Sigma-Aldrich[4]
Melting Point ~200-202 °C (sublimates) Sigma-Aldrich[4]
Stereochemistry D-enantiomer N/A

Note: Specific commercial datasheets for D-Glutamic acid-13C5,15N are not readily available.
The data for isotopic enrichment and chemical purity are extrapolated from commercially
available L-Glutamic acid-13C5,15N, as these properties are expected to be consistent. The
Molecular Weight is calculated based on this isotopic composition. The CAS number and
melting point correspond to the unlabeled D-enantiomer.
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Key Biological Roles and Applications

While L-glutamate is a primary excitatory neurotransmitter in the mammalian central nervous
system, D-glutamic acid plays distinct and vital roles, particularly in the microbial world.[6][7] Its
primary applications stem from its incorporation into bacterial cell walls and its metabolism by
specific enzymes.

o Bacterial Cell Wall Research: D-Glutamic acid is an essential component of peptidoglycan,
the macromolecule that forms the rigid cell wall of most bacteria.[4] Using D-Glutamic acid-
13C5,15N allows researchers to trace the synthesis, remodeling, and degradation of
peptidoglycan, providing critical insights for the development of novel antibiotics that target
these pathways.[8]

o Metabolic Flux Analysis (MFA): In microorganisms, tracing the incorporation and conversion
of the 13C and *°N labels provides a quantitative map of metabolic pathways, identifying key
enzymatic steps and regulatory nodes.

e D-Amino Acid Metabolism Studies: The enzyme D-amino acid oxidase (DAAO), found in
organisms from microbes to mammals, specifically catalyzes the oxidative deamination of D-
amino acids.[2] D-Glutamic acid-13C5,15N can be used as a substrate to study the kinetics,
mechanism, and physiological role of DAAO, which is implicated in various neurological
processes.[5]

 Internal Standard for Quantitation: Due to its identical chemical behavior and distinct mass, it
serves as an ideal internal standard for accurately quantifying unlabeled D-glutamic acid in
complex biological samples by LC-MS/MS.

Mandatory Visualizations

The following diagrams illustrate key workflows and metabolic pathways involving D-Glutamic
acid.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://isotope.com/l-glutamic-acid-13c5-d5-15n-cdnlm-6804-group
https://www.medchemexpress.com/l-glutamic-acid-13c5-15n-d5.html
https://isotope.com/biochemical-pathways/l-glutamic-acid-13c5-15n-cnlm-554-h-05
https://www.benchchem.com/product/b13857148?utm_src=pdf-body
https://www.benchchem.com/product/b13857148?utm_src=pdf-body
https://www.simsonpharma.com/product/carglumic-acid-13c5-15n
https://www.scbt.com/p/l-glutamic-acid-13c5-15n-1202063-56-6
https://www.benchchem.com/product/b13857148?utm_src=pdf-body
https://isotope.com/amino-acids/protected-amino-acids/l-glutamic-acid-n-fmoc-gamma-t-butyl-ester-13c5-15n-cnlm-4753-h-01
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13857148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Tracer Analysis
Bacterial Culture
(e.g., E. coli)
Introduce D-Glutamic acid-13C5,15N
as a tracer
Incubation & Growth

Metabolite Extraction
(Quenching & Lysis)

Sample Derivatization
(Optional, for GC-MS)
—

3 ’ . NMR Spectroscopy
LC-MS/MS or GC-MS Analysis (13C, 15N Experiments)

Quantification of
Labeled Metabolites
Metabolic Flux

Calculation
Pathway Mapping
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D-Glutamate in Peptidoglycan Synthesis

L-Glutamic acid

Glutamate Racemase

(Murl)

D-Glutamic acid-13C5,15N UDP-MurNAc-L-Ala

MurD Ligase

ADP + Pi

UDP-MurNAc-L-Ala-D-Glu

Incorporation into
Peptidoglycan
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Catabolism of D-Glutamate

D-Glutamic acid-13C5,15N

D-Amino Acid Oxidase
(DAAO)

Imino Acid
(Intermediate)

(Spontaneous
hydrolysis)

a-Ketoglutarate-13Cs Ammonia-*>N

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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